Cas no 143485-69-2 (13-Docosenoic acid,9-octadecen-1-yl ester)

13-Docosenoic acid,9-octadecen-1-yl ester structure
143485-69-2 structure
Product Name:13-Docosenoic acid,9-octadecen-1-yl ester
CAS No:143485-69-2
MF:C40H76O2
MW:589.030253410339
CID:108390
PubChem ID:6436475
Update Time:2025-04-18

13-Docosenoic acid,9-octadecen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 13-Docosenoic acid,9-octadecen-1-yl ester
    • 13-Docosenoic acid, 9-octadecenyl ester
    • 13-Docosenoic acid, 9-octadecenyl ester, (Z,Z)-
    • DTXSID701317714
    • 13-DOCOSENOIC ACID, (9Z)-9-OCTADECEN-1-YL ESTER, (13Z)-
    • [(Z)-octadec-9-enyl] (Z)-docos-13-enoate
    • 9-OCTADECEN-1-OL, 13-DOCOSENOATE, (Z)-
    • EINECS 241-654-9
    • W-110463
    • 13-Docosenoic acid, (9Z)-9-octadecenyl ester, (13Z)-
    • (Z)-Octadec-9-enyl(Z)-docos-13-enoate
    • 143485-69-2
    • TEGOSOFT OER
    • 9-Octadecenyl 13-docosenoate
    • AEC OLEYL ERUCATE
    • Erucic acid, oleyl ester
    • Q27266332
    • OLEYL ERUCATE [INCI]
    • NS00006710
    • 17673-56-2
    • SCHEMBL1617750
    • Oleyl erucate
    • 753W099NQ6
    • PELEMOL OE
    • CETIOL J 600
    • (Z)-Octadec-9-enyl (Z)-docos-13-enoate
    • DYNACERIN 660
    • UNII-753W099NQ6
    • EC 241-654-9
    • Inchi: 1S/C40H76O2/c1-3-5-7-9-11-13-15-17-19-21-22-23-24-26-28-30-32-34-36-38-40(41)42-39-37-35-33-31-29-27-25-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-39H2,1-2H3/b19-17-,20-18-
    • InChI Key: SZAMSYKZCSDVBH-CLFAGFIQSA-N
    • SMILES: O(C(CCCCCCCCCCC/C=C\CCCCCCCC)=O)CCCCCCCC/C=C\CCCCCCCC

Computed Properties

  • Exact Mass: 337.31083
  • Monoisotopic Mass: 588.58453166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 36
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.866±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 637.7±34.0 ºC (760 Torr),
  • Flash Point: 39.2±24.0 ºC,
  • Solubility: Insuluble (8.8E-9 g/L) (25 ºC),
  • PSA: 40.13

13-Docosenoic acid,9-octadecen-1-yl ester Related Literature

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.